2-chloro-N-[1-(3,4-diethoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-(3,4-diethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C14H20ClNO3/c1-4-18-12-7-6-11(8-13(12)19-5-2)10(3)16-14(17)9-15/h6-8,10H,4-5,9H2,1-3H3,(H,16,17)
• InChI Key: VIIOLUSYMWLHOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)NC(=O)CCl)OCC
• Molecular Formula: C14H20ClNO3
• Molecular Weight: 285.76 g/mol
• CAS No.: 790263-84-2

Description

2-chloro-N-[1-(3,4-diethoxyphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C14H20ClNO3 and its molecular weight is 285.77. The purity is usually 95%.
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Scientific Research Applications

Herbicide Metabolism and Environmental Impact

• Herbicide Metabolism in Liver Microsomes : Acetochlor, a related compound to 2-chloro-N-[1-(3,4-diethoxyphenyl)ethyl]acetamide, undergoes complex metabolic pathways in rat and human liver microsomes, involving the formation of intermediates like CDEPA and CMEPA. These metabolites are implicated in carcinogenic processes (Coleman, Linderman, Hodgson, & Rose, 2000).

• Environmental Distribution and Activity : Studies on the environmental distribution of acetochlor have revealed its presence in rainwater, streams, and soil, highlighting the potential for widespread environmental exposure (Banks & Robinson, 1986).

• Impact on Soil and Water Systems : Research into the adsorption and mobility of alachlor and metolachlor, compounds structurally similar to this compound, indicates how these herbicides interact with various soil properties and potentially affect water systems (Peter & Weber, 1985).

Biochemical Effects and Potential Applications

• Biochemical Effects on Microorganisms : Research has shown that certain microorganisms, like Rhodococcus sp., can metabolize acetochlor through a multicomponent enzyme system, suggesting potential applications in bioremediation (Wang et al., 2015).

• Impact on Photosynthesis and Respiration : Studies on the effects of acetanilide herbicides on plant physiology have found varying impacts on photosynthesis and respiration, indicating potential applications in agricultural research (Rensburg, Dyk, & Swardt, 1990).

• Potential in Drug Development : There is ongoing research into the development of novel drug compounds using derivatives of chloroacetanilide, which could have implications for pharmaceutical applications (Sharma et al., 2018).

Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS) provided by the manufacturer.